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Compound of Interest

Compound Name: 3-(2-Bromoethyl)piperidine

Cat. No.: B15300678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 3-(2-Bromoethyl)piperidine. The following procedural guidance is based on

the safety data for structurally similar compounds and is intended to ensure the safe execution

of laboratory operations.

Hazard and Property Overview
While a specific Safety Data Sheet (SDS) for 3-(2-Bromoethyl)piperidine was not identified,

data for the closely related compound Piperidine provides a strong basis for hazard

assessment. The primary hazards include flammability, acute toxicity (if swallowed, inhaled, or

in contact with skin), and the potential to cause severe skin burns and eye damage.[1][2][3]
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Property
Data (for the related compound
Piperidine)

Molecular Formula C7H14BrN (for 3-(2-Bromoethyl)piperidine)

Molecular Weight 192.1 g/mol (for 3-(2-Bromoethyl)piperidine)

Boiling Point 228.4±13.0 °C (Predicted)

pKa 10.17±0.10 (Predicted)

GHS Hazard Statements
H225, H226, H302, H311 + H331, H314, H350,

H360, H402

Note: Hazard statements are for Piperidine and related compounds and should be considered

relevant to 3-(2-Bromoethyl)piperidine due to structural similarities.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to mitigate the risks associated with handling 3-
(2-Bromoethyl)piperidine.

Required PPE
PPE Category Specification

Hand Protection Impervious gloves (e.g., nitrile or neoprene).

Eye Protection Chemical safety goggles and a face shield.

Skin and Body
Flame-retardant, antistatic protective clothing. A

lab coat is required at a minimum.

Respiratory

Use in a well-ventilated area or with a chemical

fume hood. If ventilation is inadequate, use a

NIOSH-approved respirator.

Donning and Doffing Procedure
Donning:
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1. Perform hand hygiene.

2. Put on the lab coat.

3. Put on the respirator (if required).

4. Put on eye and face protection.

5. Put on gloves.

Doffing:

1. Remove gloves.

2. Perform hand hygiene.

3. Remove the lab coat.

4. Remove eye and face protection.

5. Remove the respirator (if worn).

6. Perform hand hygiene.

Operational Handling and Disposal Plan
Handling

Engineering Controls: All work with 3-(2-Bromoethyl)piperidine must be conducted in a

well-ventilated laboratory, preferably within a certified chemical fume hood.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, as flammable vapors may be present.[1][3]

Safe Handling Practices:

Obtain special instructions before use.[1][4]

Do not handle until all safety precautions have been read and understood.[1][4]
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Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and hot surfaces.[1][2][3] No smoking.[1][3]

Keep the container tightly closed.[1]

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed in a designated corrosives area.[4]

Store locked up.[4]

Incompatible materials include strong oxidizing agents and bases.[4]

Disposal
Dispose of contents and container to an approved waste disposal plant.[4]

Do not allow the product to enter drains.[2]

Follow all federal, state, and local regulations for hazardous waste disposal.

Emergency Procedures
Spills

Evacuate the area.

Ensure adequate ventilation.

Remove all sources of ignition.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable container for disposal.
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Clean the spill area thoroughly.

First Aid
Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.

Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[1][2][4]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][2][4]

Experimental Workflow Diagram
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Caption: Workflow for handling 3-(2-Bromoethyl)piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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